Cas no 183251-89-0 (N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride)

• Product Name: N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride
• CAS No: 183251-89-0
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 1067541
• PubChem ID: 4961870
• Update Time: 2025-07-23

N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N1,N1-dimethylbenzene-1,2-diamine
• (2-Amino-4-bromophenyl)dimethylamine hydrochloride
• 4-Bromo-N-1,N-1-dimethyl-1,2-benzenediamine
• N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride
• (2-amino-4-bromo-phenyl)-dimethyl-amine
• 4-bromo-N,N-dimethylbenzene-1,2-diamine
• 4-bromo-N,N-dimethyl-benzene-1,2-diamine
• (2-amino-4-bromophenyl)dimethylamine(SALTDATA: HCl)
• CS-0308545
• 4-Bromo-N1,N1-dimethyl-1,2-benzenediamine
• (2-amino-4-bromophenyl)dimethylamine
• AKOS000123018
• 4-bromo-N~1~,N~1~-dimethylbenzene-1,2-diamine
• EN300-12394
• SCHEMBL19848556
• N-(2-amino-4-bromophenyl)-N,N-dimethylamine
• 4-bromo-1-N,1-N-dimethylbenzene-1,2-diamine
• STK501831
• 183251-89-0

• MDL： MFCD06660759
• Inchi： 1S/C8H11BrN2/c1-11(2)8-4-3-6(9)5-7(8)10/h3-5H,10H2,1-2H3
• InChI Key： WUJVGHMWTQMHOQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)N(C)C

Computed Properties

• Exact Mass: 214.01100
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26000
• LogP: 2.67850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride

Recent Advances in the Study of N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride (CAS: 183251-89-0)

N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride (CAS: 183251-89-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its brominated aniline derivative structure, has been the subject of recent studies due to its potential applications in drug discovery and development. The presence of both amino and dimethylamine functional groups, along with a bromine substituent, makes it a versatile intermediate for the synthesis of more complex molecules with potential biological activity.

Recent research has focused on the synthesis, characterization, and biological evaluation of N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a key intermediate in the synthesis of novel kinase inhibitors. The compound's ability to undergo further functionalization, such as palladium-catalyzed cross-coupling reactions, has been exploited to create libraries of compounds for high-throughput screening against various disease targets.

In terms of pharmacological properties, preliminary in vitro studies have shown that derivatives of N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride exhibit moderate inhibitory activity against certain cancer cell lines. The bromine atom at the 4-position appears to play a crucial role in enhancing the compound's binding affinity to target proteins, as revealed by molecular docking simulations. These findings suggest that this compound could serve as a promising scaffold for the development of new anticancer agents.

The safety profile of N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride has also been investigated in recent toxicological studies. Results indicate that the compound shows acceptable levels of cytotoxicity at therapeutic concentrations, though further in vivo studies are needed to fully assess its pharmacokinetic and pharmacodynamic properties. Researchers have emphasized the importance of optimizing the compound's solubility and bioavailability for potential clinical applications.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and environmentally friendly methods for producing N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride. A 2024 study in Organic Process Research & Development reported a novel continuous flow synthesis approach that significantly improves yield while reducing waste generation compared to traditional batch methods. This innovation could facilitate larger-scale production of the compound for both research and potential therapeutic purposes.

Looking forward, the research community anticipates that N-(2-Amino-4-bromophenyl)-N,N-dimethylaminehydrochloride will continue to play an important role in medicinal chemistry. Its structural features make it particularly valuable for fragment-based drug discovery approaches. Several pharmaceutical companies have included derivatives of this compound in their screening libraries, recognizing its potential as a privileged structure in drug design. Future studies are expected to explore its applications in targeting specific disease pathways and its combination with other therapeutic modalities.